4-(2-(3-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzamide oxalate

• IUPAC Name: 4-[[2-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]acetyl]amino]benzamide;oxalic acid
• InChI: InChI=1S/C18H17N5O4.C2H2O4/c19-16(25)11-3-5-13(6-4-11)20-15(24)10-23-8-12(9-23)18-21-17(22-27-18)14-2-1-7-26-14;3-1(4)2(5)6/h1-7,12H,8-10H2,(H2,19,25)(H,20,24);(H,3,4)(H,5,6)
• InChI Key: IUWRMHUPEJYPDG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC(=O)NC2=CC=C(C=C2)C(=O)N)C3=NC(=NO3)C4=CC=CO4.C(=O)(C(=O)O)O
• Molecular Formula: C20H19N5O8
• Molecular Weight: 457.4 g/mol

Description

4-(2-(3-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzamide oxalate is a useful research compound. Its molecular formula is C20H19N5O8 and its molecular weight is 457.399. The purity is usually 95%.
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Scientific Research Applications

Photochemical Reactions

The photochemical interaction of 1,3,4-oxadiazoles with furan, a reaction mechanism relevant to the compound , has been explored to understand the formation of cycloadducts and acylfurans through novel photo-induced acylation pathways. This research could offer insights into the development of new synthetic routes for compounds containing furan and oxadiazol moieties (Tsuge, Oe, & Tashiro, 1973).

Therapeutic Potential

Compounds with oxadiazole or furan moieties have demonstrated a wide range of chemical and biological properties. Research has highlighted their significance in medicinal chemistry, particularly for their antibacterial, antitumor, antiviral, and antioxidant activities. Such studies underline the potential pharmaceutical applications of compounds similar to 4-(2-(3-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzamide oxalate (Siwach & Verma, 2020).

Energetic Materials

Research into 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives, which share structural similarities with the compound , has shown promise in the development of insensitive energetic materials. These materials offer superior detonation performance and moderate thermal stabilities, making them of interest for applications in materials science (Yu et al., 2017).

Antiplasmodial Activities

The exploration of acyl derivatives of furazans for their antiplasmodial activity against Plasmodium falciparum strains contributes to the understanding of potential therapeutic applications against malaria. Such studies reveal the importance of the acyl moiety in enhancing activity and provide a framework for designing new antimalarial agents (Hermann et al., 2021).

Liquid Crystalline Properties

Investigations into heterocyclic liquid crystalline compounds containing oxadiazole, furan, and thiophene units have shed light on the impact of these rings on liquid crystalline behaviors. This research is pertinent to the development of new materials with potential applications in displays and sensors (Han et al., 2009).